![molecular formula C9H15N5O2 B1397800 tert-Butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate CAS No. 1009367-63-8](/img/structure/B1397800.png)
tert-Butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate
Overview
Description
Tert-Butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate, commonly referred to as TBTA, is an organic compound with a wide range of applications in organic synthesis and scientific research. TBTA is a bicyclic compound composed of an azetidine ring and a tetrazole ring, and is a versatile building block for the synthesis of other organic compounds. TBTA is used in the synthesis of a variety of compounds, including heterocyclic compounds, peptides, and peptidomimetics. It has also been used in the synthesis of biologically active compounds such as antifungal agents, antiviral agents, and anti-cancer agents.
Scientific Research Applications
Synthesis and Chemical Reactivity
Silylmethyl-substituted Aziridine and Azetidine as Masked Dipoles
These compounds, including variants of tert-Butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate, are used for [3 + 2] and [4 + 2] cycloaddition reactions. They are efficient in generating imidazoline, oxazolidine, and tetrahydropyrimidine products, with the tert-butyldiphenylsilylmethyl function controlling regioselectivity and stereochemistry (Yadav & Sriramurthy, 2005).
Synthesis of Enantiopure 3-Substituted Azetidine-2-Carboxylic Acids
This involves the synthesis of Azetidine-2-carboxylic acid (Aze) analogs for studying peptide activity. The process uses tert-butyl ester of azetidine and results in various heteroatomic side chains, contributing to the exploration of conformational influence on peptide activity (Sajjadi & Lubell, 2008).
Molecular Synthesis and Structure Analysis
Synthesis of Novel Heterocyclic Amino Acids
A study focused on the synthesis of Methyl 2-amino-4-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1,3-selenazole-5-carboxylate, a functionalized heterocyclic amino acid. This compound is important for structural analysis and understanding molecular interactions (Dzedulionytė et al., 2021).
Building Blocks for Tetrazolyl Heterocycles
The reactivity of (1H-Tetrazol-5-yl)-allenes, including derivatives of tert-Butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate, is explored for creating tetrasubstituted pyrroles and 4-methylenepyrrolidines. These compounds are valuable for the synthesis of diverse heterocyclic structures (Cardoso et al., 2016).
Applications in Chemical Synthesis
- Synthesis of tert-Butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d]pyrimidine-1-yl)ethoxy)propionate: This compound serves as an intermediate in the synthesis of target mTOR targeted PROTAC molecule PRO1, using palladium-catalyzed Suzuki reaction. It highlights the compound's role in complex molecular synthesis processes (Zhang et al., 2022).
properties
IUPAC Name |
tert-butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N5O2/c1-9(2,3)16-8(15)14-4-6(5-14)7-10-12-13-11-7/h6H,4-5H2,1-3H3,(H,10,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNNZWLQTTLFNGO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)C2=NNN=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50731559 | |
Record name | tert-Butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50731559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate | |
CAS RN |
1009367-63-8 | |
Record name | tert-Butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50731559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.